molecular formula C5H10ClN3 B2804548 N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride CAS No. 2305252-08-6

N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride

Cat. No. B2804548
CAS RN: 2305252-08-6
M. Wt: 147.61
InChI Key: JXVVQNYJOKAJQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride, also known as MPZM, is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using different methods.

Scientific Research Applications

Biological and Medicinal Chemistry

NAMPT Activation Inhibitors: N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride has been investigated as a potential inhibitor of nicotinamide phosphoribosyltransferase (NAMPT). NAMPT catalyzes the rate-limiting step in the NAD+ salvage pathway. Since NAD+ plays a pivotal role in metabolism, aging, and other biological processes, targeting NAMPT activation is an attractive strategy for treating diverse diseases .

Antiviral Research

Anti-HIV-1 Agents: Researchers have explored the antiviral potential of N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride and related derivatives. For instance, indolyl and oxochromenyl xanthenone derivatives, which include this compound, have been studied as anti-HIV-1 agents .

Mechanism of Action

Target of Action

The primary targets of N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride are currently unknown. This compound is a unique chemical provided to early discovery researchers

Mode of Action

The mode of action of N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride is not well-documented. As a unique chemical, it may interact with its targets in a variety of ways, potentially leading to changes in cellular processes or functions. The specifics of these interactions and the resulting changes are currently unknown .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride are currently unknown. These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride’s action are not well-documented. As a unique chemical, it may have a variety of effects on cells, potentially influencing cellular processes or functions. The specifics of these effects are currently unknown .

properties

IUPAC Name

N-methyl-1-(1H-pyrazol-5-yl)methanamine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H9N3.ClH/c1-6-4-5-2-3-7-8-5;/h2-3,6H,4H2,1H3,(H,7,8);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JXVVQNYJOKAJQA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1=CC=NN1.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H10ClN3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

147.60 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Methyl-1-(1H-pyrazol-3-yl)methanamine hydrochloride

CAS RN

2305252-08-6
Record name methyl[(1H-pyrazol-3-yl)methyl]amine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.